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Introduction
Metoprolol is a widely used beta-blocker for the treatment of cardiovascular diseases such as

hypertension. Following administration, metoprolol is extensively metabolized in the liver, with

its metabolites being primarily excreted in the urine. One of the main metabolites is metoprolol
acid (also known as H117/04), a zwitterionic compound.[1][2] Accurate and reliable

quantification of metoprolol acid in urine is crucial for pharmacokinetic and metabolic studies.

Solid-phase extraction (SPE) is a robust and selective method for the sample preparation of

complex biological matrices like urine, enabling the removal of interferences and the

concentration of the analyte of interest prior to chromatographic analysis.[3][4][5]

This document provides a detailed protocol for the solid-phase extraction of metoprolol acid
from human urine samples, based on established methodologies.[1][2] The protocol is

designed to be used in conjunction with high-performance liquid chromatography (HPLC) with

fluorescence detection.

Metabolic Pathway of Metoprolol
Metoprolol undergoes several metabolic transformations, including O-demethylation and

oxidation, leading to the formation of metoprolol acid. This biotransformation is a key aspect

of its clearance from the body.
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Metabolism of Metoprolol to Metoprolol Acid.

Quantitative Data Summary
The following table summarizes the performance characteristics of the analytical method for

metoprolol and its metabolites, including the acidic form, using the described SPE protocol

followed by HPLC analysis.[2]

Analyte
Linearity Range
(mg/ml)

Correlation
Coefficient (r²)

Recovery (%)

Metoprolol 0.25 - 40.0 ≥ 0.996 > 76

α-hydroxymetoprolol 0.25 - 40.0 ≥ 0.996 > 76

Metoprolol Acid 0.25 - 40.0 ≥ 0.996 > 76

Validation data demonstrated intra-day and inter-day variations of less than 2.5%.[2]

Experimental Protocol: Solid-Phase Extraction
This protocol is adapted from the method described by Chiu F.C. et al. for the simultaneous

determination of metoprolol and its metabolites in human urine.[1][2]
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Materials and Reagents:

C18 Solid-Phase Extraction Cartridges (100 mg)[1][2]

Methanol (HPLC grade)

Acetic Acid (Glacial)

Deionized Water

Human Urine Samples

Vortex Mixer

Centrifuge

SPE Vacuum Manifold

Evaporator (e.g., nitrogen evaporator or vacuum concentrator)

Procedure:

SPE Cartridge Conditioning:

Wash the C18 SPE cartridge with 2 mL of methanol.

Equilibrate the cartridge with 2 mL of deionized water. Do not allow the cartridge to dry out.

Sample Loading:

Take 100 µL of the human urine sample.[1][2]

Load the urine sample onto the conditioned SPE cartridge.

Slowly draw the sample through the cartridge using a vacuum manifold at a low flow rate

(approximately 1-2 mL/min).

Washing:
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Wash the cartridge with 2 mL of deionized water to remove hydrophilic interferences.

Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

Elution:

Elute the analytes (including metoprolol acid) from the cartridge with 1.2 mL of an

aqueous acetic acid (0.1%, v/v) - methanol mixture (40:60, v/v).[1][2]

Collect the eluate in a clean collection tube.

Concentration:

Concentrate the eluate to a final volume of 250 µL under vacuum or a gentle stream of

nitrogen.[1][2]

Sample Analysis:

The concentrated sample is now ready for injection into the HPLC system for analysis.

SPE Workflow Diagram
The following diagram illustrates the key steps in the solid-phase extraction protocol for

metoprolol acid from urine.
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Solid-Phase Extraction Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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